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Compound of Interest

Compound Name: Glycolaldehyde-1-13C

Cat. No.: B583812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Glycolaldehyde-1-13C, a stable isotope-

labeled compound crucial for metabolic research and drug development. This document

outlines its chemical identifiers, physicochemical properties, and its application in metabolic flux

analysis, supported by a detailed experimental protocol and pathway diagrams.

Compound Identification and Properties
Glycolaldehyde-1-13C is the isotopically labeled form of glycolaldehyde, where the carbon

atom at position 1 is the heavy isotope ¹³C. This labeling allows for the tracing of

glycolaldehyde's metabolic fate within biological systems.

Chemical Identifiers
A comprehensive list of identifiers for Glycolaldehyde-1-13C is provided in the table below,

facilitating its accurate identification and sourcing.
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Identifier Value

CAS Number 71122-42-4[1]

Molecular Formula ¹³CCH₄O₂

Molecular Weight 61.04 g/mol [1]

Alternate Names
[1-¹³C]glycolaldehyde, Hydroxy(1-

¹³C)acetaldehyde

InChI InChI=1S/C2H4O2/c3-1-2-4/h1,4H,2H2/i1+1

InChIKey WGCNASOHLSPBMP-OUBTZVSYSA-N

SMILES O=C[¹³CH₂]O

PubChem CID 57369836

MDL Number MFCD08459833

Physicochemical and Spectroscopic Data
The following table summarizes key physicochemical and spectroscopic properties of

Glycolaldehyde-1-13C and its unlabeled counterpart. This data is essential for experimental

design and analysis.
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Property Value

Appearance White solid

Melting Point 97 °C[2]

Boiling Point 131.3 °C[3]

Density 1.065 g/mL[3]

Solubility Soluble in water (6.1 mg/mL)[1]

Isotopic Purity ≥99 atom % ¹³C

¹H-NMR (D₂O, 400 MHz) δ 9.62 (s, 1H), 5.04 (s, 1H), 3.50 (s, 2H) ppm

¹³C-NMR (D₂O, 100 MHz) δ 92.37, 67.16 ppm

Mass Spectrometry
M+1 mass shift compared to unlabeled

glycolaldehyde

Applications in Metabolic Flux Analysis
Glycolaldehyde-1-13C is a powerful tool for ¹³C-Metabolic Flux Analysis (¹³C-MFA), a

technique used to quantify the rates of metabolic reactions within a living cell. By introducing

Glycolaldehyde-1-13C as a tracer, researchers can track the incorporation of the ¹³C label into

various downstream metabolites, thereby elucidating the contributions of different metabolic

pathways.

A key application is the study of the Glycolaldehyde Assimilation (GAA) pathway, a synthetic

metabolic route designed for the carbon-conserving conversion of glycolaldehyde to the central

metabolite, acetyl-CoA.

The Glycolaldehyde Assimilation (GAA) Pathway
The GAA pathway is a synthetic metabolic route engineered in organisms like E. coli to

efficiently utilize two-carbon compounds like glycolaldehyde. This pathway is of significant

interest in metabolic engineering and synthetic biology for the production of valuable chemicals

from non-traditional carbon sources. The pathway involves the following key enzymatic steps:
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FsaA (Fructose-6-phosphate aldolase): Catalyzes the aldol condensation of glycolaldehyde

and glyceraldehyde-3-phosphate to produce D-arabinose-5-phosphate.

KdsD (Arabinose-5-phosphate isomerase): Isomerizes D-arabinose-5-phosphate to D-

ribulose-5-phosphate.

Rpe (Ribulose-5-phosphate 3-epimerase): Converts D-ribulose-5-phosphate to D-xylulose-5-

phosphate.

Pkt (Phosphoketolase): Cleaves D-xylulose-5-phosphate into glyceraldehyde-3-phosphate

and acetyl-phosphate.

Pta (Phosphate acetyltransferase): Converts acetyl-phosphate to acetyl-CoA.

The diagram below illustrates the flow of carbons through the GAA pathway.

Glycolaldehyde-¹³C D-Arabinose-5-P FsaA

Glyceraldehyde-3-P

D-Ribulose-5-P

 KdsD

D-Xylulose-5-P Rpe

 Pkt

Acetyl-Phosphate Pkt Acetyl-CoA Pta

Click to download full resolution via product page

Glycolaldehyde Assimilation (GAA) Pathway

Experimental Protocol: ¹³C-Metabolic Flux Analysis
using Glycolaldehyde-1-13C
This section provides a detailed protocol for conducting a ¹³C-MFA experiment in E. coli using

Glycolaldehyde-1-13C as the tracer.

Experimental Workflow
The overall workflow for the ¹³C-MFA experiment is depicted below.
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1. Cell Culture
(E. coli in minimal medium)

2. Isotopic Labeling
(Introduce Glycolaldehyde-1-¹³C)

3. Quenching Metabolism
(Rapid cooling)

4. Metabolite Extraction
(e.g., with methanol-chloroform)

5. GC-MS Analysis
(Derivatization and detection)

6. Data Analysis
(Flux calculation with software)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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